Cas no 888926-71-4 (6-Bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid)
888926-71-4 structure
Product Name:6-Bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid
CAS No:888926-71-4
MF:C18H14BrNO2
MW:356.213263988495
CID:871378
Update Time:2023-08-03
6-Bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid
- 6-Bromo-2-(3,4-dimethyl-phenyl)-quinoline-4-carboxylic acid
- 6-bromo-2-(3,4-dimethylphenyl)-quinoline-4-carboxylic acid
- PubChem6165
- Oprea1_101349
- STK330767
- 1239AE
- BBL013718
- ST033583
- BC003101
- R5169
- 2-(3,4-dimethylphenyl)-6-bromoquinoline-4-carboxylic acid
- 6-Bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid
-
- Inchi: 1S/C18H14BrNO2/c1-10-3-4-12(7-11(10)2)17-9-15(18(21)22)14-8-13(19)5-6-16(14)20-17/h3-9H,1-2H3,(H,21,22)
- InChI Key: DSFQRRFDCGCSST-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(C(=O)O)=CC(C1=CC=C(C)C(C)=C1)=N2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 416
- Topological Polar Surface Area: 50.2
6-Bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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